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Compound of Interest

Compound Name: Monalazone

Cat. No.: B10859340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Monalazone disodium salt, identified by the CAS Number 61477-95-0, is a chemical

compound classified as a topical anti-infective agent.[1] This guide aims to provide an in-depth

technical overview of its biological activities. However, a comprehensive review of publicly

accessible scientific literature and databases reveals a significant lack of detailed research on

this specific compound. While its classification suggests antimicrobial properties, specific data

regarding its mechanism of action, quantitative biological activity, and the signaling pathways it

may modulate are not readily available.

This document summarizes the limited information that has been found and outlines the areas

where data is currently absent.

Chemical and Physical Properties
A summary of the basic chemical and physical properties of Monalazone disodium salt is

presented below.
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Property Value Source

Molecular Formula C₇H₄ClNNa₂O₄S PubChem[1]

Molecular Weight 279.61 g/mol PubChem[1]

CAS Number 61477-95-0 PubChem[1]

Synonyms

Monalazone disodium,

Naclobenz-natrium, p-

(Chlorosulfamoyl)benzoic acid

disodium salt

PubChem[1]

Biological Activities: State of Current Knowledge
Publicly available resources categorize Monalazone disodium salt as a "Topical Anti-Infective

Agent".[1] This classification implies that the compound is intended for local application to

prevent or treat infections. However, specific details regarding its spectrum of activity, potency,

and mechanism of action are not detailed in the accessible literature.

Extensive searches for in vitro and in vivo studies, clinical trials, or detailed pharmacological

reports on Monalazone disodium salt did not yield specific results. General literature on anti-

infective and anti-inflammatory agents exists, but these do not mention or allude to

Monalazone disodium salt.

Experimental Protocols
A critical component of a technical guide is the inclusion of detailed experimental

methodologies. Due to the absence of published primary research on the biological activities of

Monalazone disodium salt, it is not possible to provide any experimental protocols used to

evaluate this compound.

Signaling Pathways and Mechanisms of Action
Understanding the signaling pathways modulated by a compound is crucial for drug

development. Unfortunately, there is no available information on the mechanism of action of

Monalazone disodium salt or its effects on any cellular signaling pathways. Therefore, the

creation of diagrams to visualize these aspects, as requested, cannot be fulfilled.
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The logical workflow for investigating a topical anti-infective agent would typically involve a

series of in vitro and in vivo assays. A generalized workflow for such an investigation is

presented below.

In Vitro Evaluation In Vivo Evaluation Clinical Development

Initial Screening MIC Determination
Determine potency

Mechanism of Action Studies
Investigate how it works

Cytotoxicity Assays
Assess safety

Animal Models of InfectionTransition to in vivo Efficacy Studies
Evaluate effectiveness

Toxicology Studies
Further safety assessment

Phase I TrialsHuman safety Phase II Trials
Efficacy in patients

Phase III Trials
Large-scale trials

Regulatory Approval
Market authorization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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